3,5-dimethyl-N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3,5-dimethyl-N-[5-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H20N4O2S2/c1-12-4-6-16(7-5-12)21-17(25)11-27-20-24-23-19(28-20)22-18(26)15-9-13(2)8-14(3)10-15/h4-10H,11H2,1-3H3,(H,21,25)(H,22,23,26)
• InChI Key: ZUWBPIBDRLDZNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=CC(=C3)C)C
• Molecular Formula: C20H20N4O2S2
• Molecular Weight: 412.5 g/mol

Description

3,5-dimethyl-N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C20H20N4O2S2 and its molecular weight is 412.53. The purity is usually 95%.
BenchChem offers high-quality 3,5-dimethyl-N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-dimethyl-N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Thiadiazoles and benzothiazoles are important heterocyclic compounds with a wide range of biological activities. Research has explored the synthesis of these compounds through various chemical reactions, highlighting their importance in medicinal chemistry and pharmaceutical research. For example, compounds with a thiadiazole ring have been synthesized and evaluated for their anticancer activity, demonstrating the potential of heterocyclic compounds in drug development (Tiwari et al., 2017).

Anticancer and Antimicrobial Activities

Several studies have focused on the synthesis of benzothiazole and thiadiazole derivatives for their potential anticancer and antimicrobial activities. These compounds are evaluated through in vitro and in silico methods to identify promising candidates for further development as therapeutic agents. The research demonstrates the significant role of these compounds in addressing various diseases and conditions (Nassar et al., 2015).

Corrosion Inhibition

Benzothiazole derivatives have also been studied for their corrosion inhibiting properties. These compounds offer a protective layer on metals, demonstrating their utility in industrial applications. The studies provide insights into the mechanisms of corrosion inhibition and the potential for developing more efficient and environmentally friendly corrosion inhibitors (Hu et al., 2016).